N1-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C21H18FN5O3S/c1-30-17-4-2-3-15(11-17)24-20(29)19(28)23-10-9-16-12-31-21-25-18(26-27(16)21)13-5-7-14(22)8-6-13/h2-8,11-12H,9-10H2,1H3,(H,23,28)(H,24,29)
• InChI Key: BUZXTQUVXFILKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN5O3S
• Molecular Weight: 439.5 g/mol

Description

N1-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Thiazolo[3,2-b][1,2,4]triazoles, related to the chemical structure , have been synthesized and characterized for various scientific purposes. For instance, 2-(2-Bromo-5-methoxyphenyl)-6-aryl-1,3-thiazolo[3,2-b][1,2,4]triazoles were synthesized and characterized by spectroscopic and analytical methods, demonstrating the potential for diverse applications in scientific research (Narayana, Raj, & Sarojini, 2010).

Antiproliferative Activity

• Compounds similar to the one have shown promise in antiproliferative studies. For example, a derivative of 1,3-thiazolo[3,2-b][1,2,4]triazole exhibited significant antiproliferative activity, suggesting potential applications in cancer research (Narayana, Raj, & Sarojini, 2010).

Antioxidant and Anticancer Activity

• Novel derivatives of related compounds have been synthesized and assessed for their antioxidant and anticancer activities. For instance, certain derivatives demonstrated significantly higher antioxidant activity than ascorbic acid and showed cytotoxic effects against cancer cell lines (Tumosienė et al., 2020).

Antimicrobial Activity

• Thiazolo[3,2-b][1,2,4]triazole derivatives have been explored for their antimicrobial properties. For example, some newly synthesized derivatives showed promising antibacterial and antifungal activities, highlighting their potential in the development of new antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Anticonvulsant Activity

• Research has also been conducted on the anticonvulsant properties of thiazolo[3,2-b][1,2,4]triazole derivatives. Some compounds in this class have shown promising results in anticonvulsant activity studies, suggesting potential therapeutic applications in neurology (Vijaya Raj & Narayana, 2006).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors . This suggests that the compound may interact with its targets through hydrogen bonding, leading to changes in the targets’ function.

Biochemical Pathways

These could include pathways involved in cell proliferation (anticancer activity), microbial growth (antimicrobial activity), pain and inflammation (analgesic and anti-inflammatory activity), oxidative stress (antioxidant activity), viral replication (antiviral activity), and enzyme activity (enzyme inhibitory effects) .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide valuable insights into the compound’s bioavailability and pharmacokinetic properties.

Result of Action

These could include inhibition of cell proliferation, microbial growth, pain and inflammation, oxidative stress, viral replication, and enzyme activity .